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Compound of Interest

Compound Name: Intedanib-d3

Cat. No.: B588111

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nintedanib is a potent small molecule inhibitor of multiple tyrosine kinases, targeting vascular
endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and
platelet-derived growth factor receptor (PDGFR).[1][2][3] It also inhibits non-receptor tyrosine
kinases such as Src, Lck, and Lyn.[1][4] By competitively binding to the ATP-binding pocket of
these receptors, Nintedanib blocks downstream signaling cascades involved in cell
proliferation, migration, and angiogenesis.[1][3][4] Nintedanib-d3 is a deuterated form of
Nintedanib, often used as an internal standard in quantitative mass spectrometry-based
studies. Due to the isotopic labeling, Nintedanib-d3 is chemically identical to Nintedanib and is
expected to exhibit the same biological activity and solubility.[5][6] Therefore, the following
protocols for solution preparation are applicable to both compounds for use in cell-based
assays.

Data Presentation

The following table summarizes the key quantitative data for Nintedanib-d3, which is
analogous to Nintedanib.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b588111?utm_src=pdf-interest
https://www.ncbi.nlm.nih.gov/books/NBK585049/
https://pro.boehringer-ingelheim.com/us/products/ofev/moa
https://publications.ersnet.org/content/erj/45/5/1434
https://www.ncbi.nlm.nih.gov/books/NBK585049/
https://go.drugbank.com/drugs/DB09079
https://www.ncbi.nlm.nih.gov/books/NBK585049/
https://publications.ersnet.org/content/erj/45/5/1434
https://go.drugbank.com/drugs/DB09079
https://www.benchchem.com/product/b588111?utm_src=pdf-body
https://www.benchchem.com/product/b588111?utm_src=pdf-body
https://www.invivochem.com/nintedanib-13c-d3.html
https://www.bocsci.com/product/nintedanib-13c-d3-478198.html
https://www.benchchem.com/product/b588111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Notes
Molecular Weight 543.64 g/mol For Nintedanib-d3[5]
Appearance White to off-white solid powder  [5]

Soluble in DMSOI5][6], slightly
Solubility (in vitro) soluble in Methanol (with
heating)[6]

Poorly soluble in aqueous

solutions at neutral pH[7][8]

-20°C for up to 3 years; 4°C for
Storage of Powder [5]
up to 2 years

In DMSO: -80°C for up to 6
Storage of Solution months; -20°C forup to 1 [5]

month

Concentration is cell line and
0.1 nM - 10 uM assay dependent.[9][10][11]
[12][13]

Typical Working

Concentrations

Experimental Protocols
Protocol 1: Preparation of Nintedanib-d3 Stock Solution

This protocol describes the preparation of a high-concentration stock solution of Nintedanib-d3
in DMSO.

Materials:

Nintedanib-d3 solid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:
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» Pre-weighing Preparation: Allow the Nintedanib-d3 vial to equilibrate to room temperature
before opening to prevent condensation of moisture.

o Weighing: Carefully weigh the desired amount of Nintedanib-d3 powder using a calibrated
analytical balance in a sterile environment (e.g., a laminar flow hood).

 Dissolution: Add the appropriate volume of cell culture grade DMSO to the weighed
Nintedanib-d3 powder to achieve the desired stock concentration (e.g., 10 mM).

o Calculation Example: To prepare a 10 mM stock solution from 1 mg of Nintedanib-d3
(MW = 543.64 g/mol ):

» Volume of DMSO (in L) = (Mass of Nintedanib-d3 (g) / Molecular Weight ( g/mol )) /
Desired Concentration (mol/L)

= Volume of DMSO (in uL) = ((0.001 g / 543.64 g/mol ) / 0.010 mol/L) * 1,000,000 uL/L =
183.9 uL

» Vortexing: Vortex the solution thoroughly until the Nintedanib-d3 is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be required to aid dissolution.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C as recommended.[5]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol details the dilution of the Nintedanib-d3 stock solution to final working
concentrations for treating cells in culture.

Materials:
¢ Nintedanib-d3 stock solution (from Protocol 1)

o Complete cell culture medium appropriate for the cell line being used
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 Sterile tubes for dilution
» Pipettes and sterile, filtered pipette tips
Procedure:

o Thawing the Stock Solution: Thaw a single aliquot of the Nintedanib-d3 stock solution at
room temperature.

» Serial Dilutions: Perform serial dilutions of the stock solution in complete cell culture medium
to prepare intermediate solutions. It is crucial to ensure that the final concentration of DMSO
in the cell culture medium is non-toxic to the cells, typically < 0.1%.[9]

 Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell
culture plates to achieve the desired final working concentration.

o Example: To achieve a final concentration of 1 uM in a well containing 1 mL of medium,
add 0.1 pL of a 10 mM stock solution. To ensure accurate pipetting, it is recommended to
perform an intermediate dilution step. For instance, dilute the 10 mM stock 1:100 in cell
culture medium to create a 100 uM intermediate solution. Then, add 10 pL of the 100 pM
intermediate solution to 990 pL of medium in the well.

o Control Group: Prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium without the drug.[9]

 Incubation: Incubate the cells with the Nintedanib-d3 working solution for the desired
duration of the experiment.

Mandatory Visualizations
Nintedanib Signhaling Pathway Inhibition
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Caption: Nintedanib inhibits key signaling pathways.

Experimental Workflow for Nintedanib-d3 Solution
Preparation and Use
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Caption: Workflow for Nintedanib-d3 solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Nintedanib - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 2. pro.boehringer-ingelheim.com [pro.boehringer-ingelheim.com]
¢ 3. publications.ersnet.org [publications.ersnet.org]

e 4. go.drugbank.com [go.drugbank.com]

¢ 5. Nintedanib-13C,d3 | CAS#: | inhibitor for VEGFR1/2/3, FGFR1/2/3 and PDGFRa/[3 |
InvivoChem [invivochem.com]

e 6. bocsci.com [bocsci.com]

e 7. Improving The Oral Absorption Of Nintedanib By A Self-Microemulsion Drug Delivery
System: Preparation And In Vitro/In Vivo Evaluation - PMC [pmc.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

» 9. Gene Expression Changes Associated with Nintedanib Treatment in Idiopathic Pulmonary
Fibrosis Fibroblasts: A Next-Generation Sequencing and Bioinformatics Study - PMC
[pmc.ncbi.nlm.nih.gov]

¢ 10. The effect of nintedanib compared to pirfenidone on proliferation of lung fibroblasts from
patients with IPF | European Respiratory Society [publications.ersnet.org]

e 11. The Effect of Nintedanib on T-Cell Activation, Subsets and Functions - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. avalynpharma.com [avalynpharma.com]

» 13. Antifibrotic efficacy of nintedanib in a cellular model of systemic sclerosis-associated
interstitial lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Nintedanib-d3
Solution Preparation for Cell-Based Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588111#intedanib-d3-solution-preparation-for-cell-
based-assays]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b588111?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK585049/
https://pro.boehringer-ingelheim.com/us/products/ofev/moa
https://publications.ersnet.org/content/erj/45/5/1434
https://go.drugbank.com/drugs/DB09079
https://www.invivochem.com/nintedanib-13c-d3.html
https://www.invivochem.com/nintedanib-13c-d3.html
https://www.bocsci.com/product/nintedanib-13c-d3-478198.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6847991/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6847991/
https://www.researchgate.net/figure/Solubility-Of-Nintedanib-In-Different-Medium-XSD-n3_tbl1_337054860
https://pmc.ncbi.nlm.nih.gov/articles/PMC6462954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6462954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6462954/
https://publications.ersnet.org/content/erj/46/suppl59/pa3846
https://publications.ersnet.org/content/erj/46/suppl59/pa3846
https://pmc.ncbi.nlm.nih.gov/articles/PMC7954282/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7954282/
https://www.avalynpharma.com/wp-content/uploads/2023/11/Epstein-Shochet-et-al.-2020-Nintedanib-Matrix-and-Silica-Studies.pdf
https://pubmed.ncbi.nlm.nih.gov/31573469/
https://pubmed.ncbi.nlm.nih.gov/31573469/
https://www.benchchem.com/product/b588111#intedanib-d3-solution-preparation-for-cell-based-assays
https://www.benchchem.com/product/b588111#intedanib-d3-solution-preparation-for-cell-based-assays
https://www.benchchem.com/product/b588111#intedanib-d3-solution-preparation-for-cell-based-assays
https://www.benchchem.com/product/b588111#intedanib-d3-solution-preparation-for-cell-based-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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